Cas no 2383930-09-2 (Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate
• CAS No: 2383930-09-2
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5811043
• PubChem ID: 155970399
• Update Time: 2025-05-25

Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-19460298
• 2383930-09-2
• tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate
• Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H25NO3/c1-15(2,3)19-14(18)16-9-8-12(10-16)11-4-6-13(17)7-5-11/h11-12H,4-10H2,1-3H3
• InChI Key： WKDHETJPYYKCOT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)C1CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate

Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate (CAS No. 2383930-09-2): A Comprehensive Overview

Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate, identified by its CAS number 2383930-09-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The compound's intricate architecture, comprising a tert-butyl group, a pyrrolidine ring, and a cyclohexenone moiety, makes it a promising candidate for further exploration in various biochemical pathways.

The tert-butyl group attached to the pyrrolidine ring introduces steric hindrance, which can influence the compound's solubility, reactivity, and binding affinity to biological targets. This feature is particularly valuable in drug design, where modulating steric interactions can enhance the efficacy and selectivity of therapeutic agents. Additionally, the presence of the 4-oxocyclohexyl substituent adds another layer of complexity, enabling diverse chemical modifications and functionalizations that could be exploited in the synthesis of novel derivatives.

In recent years, there has been a growing interest in the development of molecules that can modulate neurological pathways. The pyrrolidine core of Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate is known to have structural similarities with several bioactive compounds that interact with central nervous system receptors. Preliminary studies suggest that this compound may exhibit properties relevant to neuropharmacology, making it a potential lead for further investigation in the treatment of neurological disorders. The cyclohexenone moiety, in particular, has been implicated in various pharmacological activities due to its ability to engage with specific enzymatic systems.

The synthesis of Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate presents an intriguing challenge for organic chemists. The multi-step synthesis involves key transformations such as cyclization, alkylation, and esterification. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions of Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate with biological targets. High-resolution structures obtained from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding mode and affinity for various receptors. These structural insights are crucial for rational drug design and optimization efforts aimed at improving therapeutic outcomes.

The pharmacological profile of Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate is still under active investigation. Initial in vitro assays have revealed promising activities in models relevant to inflammation and pain management. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic potential. Further preclinical studies are necessary to elucidate its mechanism of action and assess its safety and efficacy in vivo.

The development of novel drug candidates often relies on interdisciplinary collaborations between chemists, biologists, and pharmacologists. The case of Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate exemplifies this collaborative approach. By integrating knowledge from different scientific domains, researchers can accelerate the discovery and optimization process, bringing innovative therapies to patients more efficiently.

The future prospects for Tert-butyl 3-(4-oxocyclohexyl)pyrrolidine-1-carboxylate are promising. Ongoing research aims to explore its full pharmacological potential and identify new applications in medicine. Advances in synthetic chemistry and biotechnology will continue to facilitate the development of more sophisticated molecules like this one, driving progress in drug discovery and therapeutic innovation.